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Compound of Interest

Compound Name: SB 242235

Cat. No.: B610709 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of SB
242235, a research chemical. Adherence to these guidelines is critical due to the compound's

potential hazards.

Key Safety and Disposal Information for SB 242235
The following table summarizes the essential safety and disposal data for SB 242235, derived

from its Safety Data Sheet (SDS).
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Parameter Value/Instruction Source

GHS Hazard Classifications

Acute toxicity, Oral (Category

4), H302; Acute aquatic toxicity

(Category 1), H400; Chronic

aquatic toxicity (Category 1),

H410

[1]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Precautionary Statements
P264, P270, P273, P301 +

P312, P330, P391, P501
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant. Avoid release to the

environment.

[1]

Procedural Steps for the Proper Disposal of SB
242235
The following protocol outlines the necessary steps for the safe handling and disposal of SB
242235 waste in a laboratory setting. This procedure is designed to comply with general

hazardous waste regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including safety goggles with side shields, chemical-resistant

gloves (e.g., neoprene or Buna-N), and a lab coat.[1][2]

Handle SB 242235 in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation exposure.
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Do not eat, drink, or smoke in areas where SB 242235 is handled or stored.[1]

Wash hands thoroughly after handling the compound.[1]

2. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for SB 242235 waste.

The container must be made of a material compatible with the chemical and have a secure

screw cap.[3]

Segregate SB 242235 waste from other chemical waste streams, especially from

incompatible materials such as strong acids, bases, and oxidizing or reducing agents.[1][3]

This includes solid waste (e.g., contaminated gloves, weighing paper) and liquid waste (e.g.,

unused solutions).

3. Labeling of Waste Containers:

Properly label the waste container with the words "Hazardous Waste."[3]

The label must include the full chemical name (SB 242235), the concentration (if in solution),

and the approximate quantity.

Indicate the specific hazards associated with SB 242235 (e.g., "Harmful if swallowed," "Toxic

to aquatic life").[1]

Include the date when the waste was first added to the container.

4. Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory where the waste is generated.[3][4][5]

Ensure the SAA is located at or near the point of generation and is under the control of the

laboratory personnel.[5][6]

Keep the waste container securely closed except when adding waste.[3][4]
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Do not accumulate more than 55 gallons of hazardous waste in the SAA. For acutely toxic

waste, the limit is one quart.[4][5]

5. Arranging for Disposal:

Once the waste container is full or has been in storage for a specified period (typically up to

one year, but institutional policies may vary), arrange for its disposal through your institution's

Environmental Health and Safety (EHS) office.[3][6]

Complete any required waste pickup forms, providing an accurate description of the

container's contents.[4]

Do not dispose of SB 242235 down the drain or in the regular trash.[4] Its high aquatic

toxicity necessitates professional disposal.[1]

Disposal Workflow for SB 242235
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SB 242235 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b610709?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC7028.html
https://www.stobec.com/DATA/PRODUIT/4341~v~sds.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.benchchem.com/product/b610709#sb-242235-proper-disposal-procedures
https://www.benchchem.com/product/b610709#sb-242235-proper-disposal-procedures
https://www.benchchem.com/product/b610709#sb-242235-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610709?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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